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Compound of Interest

Compound Name: Fenoxycarb

Cat. No.: B3429996

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Fenoxycarb in a laboratory setting. The following information
is intended for researchers, scientists, and drug development professionals to ensure safe and
compliant use of this compound.

Hazard Identification and Health Information

Fenoxycarb is a carbamate insecticide that functions as an insect growth regulator. It is crucial
to be aware of its potential hazards before handling.

Primary Hazards:

» Health: Suspected of causing cancer (Carcinogenicity Category 2).[1] Inhalation of material
may be harmful, and contact may cause burns to the skin and eyes.[2]

e Environmental: Very toxic to aquatic life with long-lasting effects.[1][3] It is moderately toxic to
fish and crustaceans.

Toxicological Data Summary:
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Metric Value Species Notes

Practically non-toxic

Acute Oral LD50 >5,000 mg/kg Rat ) )
by ingestion.
Low toxicity by skin
Acute Dermal LD50 >2,000 mg/kg Rat
contact.
) Low toxicity by
Acute Inhalation LC50  >3,481 mg/m3 (4h) Rat ) ]
inhalation.
Aquatic Toxicity LC50 9.4 mg/L (96h) Rainbow Trout Toxic to fish.
Threshold Limit Value Long-term inhalation
1 mg/m3 - o
(TLV) exposure limit.

This data is compiled from multiple safety data sheets.

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The skin is a primary
route of exposure to pesticides.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant,
impermeable gloves (e.g.,
Nitrile or PVC rubber).

To prevent skin contact and
absorption. Leather or cotton
gloves are not suitable as they

can absorb the chemical.

Eye Protection

Chemical splash goggles or a

face shield.

To protect eyes from splashes,

dust, or mists.

Body Protection

Long-sleeved shirt and long
pants, or a lab coat. For mixing
or handling concentrates,
waterproof coveralls or a
chemical-resistant apron is

recommended.

To minimize skin exposure.

Footwear

Closed-toe shoes. When
handling liquid concentrates or
during large-scale operations,

wear chemical-resistant boots.

To protect feet from spills.
Leather or canvas boots can
absorb pesticides and are not

recommended.

Respiratory Protection

Generally not required under
normal, well-ventilated
conditions. Use a
NIOSH/MSHA-approved
respirator if dust or aerosols

are generated.

To prevent inhalation of

airborne particles.

Operational Procedures: Handling and Storage

Handling:

o Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS) and have

all necessary PPE available and inspected.

o Ventilation: Always handle Fenoxycarb in a well-ventilated area or a chemical fume hood to

minimize inhalation exposure.
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e Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

e Hygiene: Do not eat, drink, or smoke in areas where Fenoxycarb is handled. Wash hands
thoroughly with soap and water after handling and before breaks.

Storage:

Container: Keep the container tightly closed and store it in the original packaging.

Location: Store in a dry, cool, and well-ventilated place.

Segregation: Keep away from food, drink, animal feed, fertilizers, and seed. Store out of
direct sunlight.

Access: Secure the storage area and keep it out of reach of children and unauthorized
personnel.

Emergency and First Aid Plan

Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Procedure

1. Move the affected person to fresh air

immediately.2. If breathing is difficult or has
Inhalation stopped, administer artificial respiration.3. Keep

the person warm and at rest.4. Seek immediate

medical attention.

1. Immediately remove all contaminated
_ clothing.2. Wash the affected skin area
Skin Contact )
thoroughly with plenty of soap and water.3. If

skin irritation persists, seek medical attention.

1. Immediately flush the eyes with large
quantities of clean water for at least 15 minutes,

Eye Contact holding the eyelids open.2. Remove contact
lenses if present and easy to do.3. Seek

immediate medical attention.

1. Do NOT induce vomiting unless instructed to
do so by medical personnel or a poison control
) center.2. If the person is conscious, rinse their
Ingestion . : . .
mouth with water.3. Seek immediate medical
attention and provide the product label or SDS

to the physician.

Emergency Contact: In case of poisoning, contact a doctor or a Poisons Information Center
immediately. For emergencies in the US, call 911 if the person is unconscious or having trouble
breathing.

Spill and Disposal Plan
Proper containment and disposal are essential to mitigate environmental contamination.
Spill Response Protocol:

o Isolate Area: Immediately isolate the spill or leak area for at least 25 meters (75 feet) for
solids.
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o Evacuate: Keep all bystanders away and prevent entry into the spill area.

e Personal Protection: Before cleanup, don the appropriate PPE, including respiratory
protection if dust is present.

o Containment: Stop the leak if it is safe to do so. Prevent the material from entering drains,
sewers, or waterways. Cover the spill with a plastic sheet to minimize spreading.

e Cleanup:

o Solid Spills: Avoid creating dust. Carefully sweep or shovel the material into a clean, dry,
labeled container for disposal. Wet-brushing or using an electrically protected vacuum
cleaner is preferred over dry sweeping.

o Liquid Spills: Absorb the spill with an inert material such as sand, soil, or vermiculite. Place
the absorbed material into a suitable container for disposal.

o Decontamination: Clean the spill area thoroughly with detergent and water. Collect the
decontamination water for disposal; do not rinse into drains.

Caption: Workflow for responding to a Fenoxycarb spill.
Waste Disposal Plan:

e General Principle: Do not contaminate ponds, waterways, or ditches with the chemical or
used containers. Never pour leftover pesticides down any drain.

o Excess Product: If you have excess diluted product, try to use it up by applying it according
to the label directions.

o Container Disposal:
o Triple-rinse empty containers with an appropriate solvent or water.
o Add the rinsate to the spray tank or collect for hazardous waste disposal.

o Puncture and dispose of the empty container in a local authority landfill if permitted, or via
a designated hazardous waste collection program. Do not reuse empty pesticide
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containers for any purpose.

o Spill Residues & Unwanted Chemical: Dispose of contaminated absorbent material and
unwanted Fenoxycarb as hazardous waste. Contact your institution's environmental health
and safety department or a licensed hazardous waste disposal company for guidance. For
quantities greater than 50kg, seek advice from the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

